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Abstract
These application notes provide a comprehensive protocol for determining the relative and

absolute model ages of geological units on the surface of Saturn's moon, Dione. The

methodology is centered on the analysis of impact crater size-frequency distributions (CSFDs),

a fundamental technique in planetary science for dating surfaces where direct sampling is not

feasible. The primary data source for this protocol is high-resolution imagery captured by the

Cassini spacecraft's Imaging Science Subsystem (ISS). This document outlines the theoretical

basis, data acquisition and processing, a detailed protocol for crater identification and

measurement, and the subsequent data analysis required to derive surface ages. It is intended

for researchers and scientists in the fields of planetary geology, astronomy, and related

disciplines.

Principle of Cratering Statistics
The fundamental principle of dating planetary surfaces using cratering statistics is that a

surface exposed to a constant or known flux of impactors will accumulate craters over time.

Therefore, the density of impact craters—specifically, the number of craters of a given size per

unit area—is proportional to the time the surface has been exposed. By measuring the size-

frequency distribution of craters on a specific geological unit and comparing it to established

models of impactor flux (production functions) and timelines (chronology models), an absolute

model age can be estimated.[1]

Key assumptions in this methodology include:
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Craters are formed by a population of impactors whose size distribution and flux over time

are reasonably well-understood.

Once a crater is formed, it is preserved unless it is erased by subsequent geological

processes such as tectonic activity, cryovolcanism, or erosion by other impacts.[2]

The regions being analyzed are geologically homogenous and have experienced the same

cratering history.

For the Saturnian system, the primary impactors are thought to be Sun-orbiting bodies, such as

Centaurs, which originate from the trans-Neptunian region.[2][3]

Data Acquisition and Preparation
The primary source of imagery suitable for crater counting on Dione is the NASA Cassini-

Huygens mission, which orbited Saturn from 2004 to 2017.[2][4] The Imaging Science

Subsystem (ISS) aboard Cassini, consisting of a Narrow-Angle Camera (NAC) and a Wide-

Angle Camera (WAC), provided extensive high-resolution coverage of Dione's surface.[5]

Protocol 3.1: Image Selection and Processing

Data Source: Access Cassini ISS data through the NASA Planetary Data System (PDS)

Imaging Node. The CICLOPS (Cassini Imaging Central Laboratory for Operations) website is

another valuable resource for browsing and selecting images.[4]

Image Selection Criteria:

Resolution: Select images with the highest possible spatial resolution (meters per pixel) for

the target region to accurately identify and measure smaller craters.[5]

Illumination: Choose images with low to moderate sun angles. Low sun angles enhance

topographic features, making crater rims easier to identify. High sun angles can wash out

features but are useful for identifying albedo variations.

Viewing Geometry: Prefer images taken from a near-nadir (straight down) viewing angle to

minimize distortion.

Coverage: Ensure complete or overlapping coverage of the geological unit of interest.
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Image Processing:

Use a standard planetary image processing software package such as the USGS

Integrated Software for Imagers and Spectrometers (ISIS3) or commercial software like

ENVI with planetary science modules.

Radiometric Calibration: Calibrate the raw image data to remove instrument artifacts and

convert pixel values to radiance or I/F (radiance factor).

Map Projection: Project the images onto a consistent map projection (e.g., Sinusoidal or

Stereographic) to enable accurate area and distance measurements. Global maps of

Dione have been created by combining hundreds of Cassini images, providing a

controlled base for analysis.[6]

Experimental Protocol: Crater Identification and
Measurement
This protocol details the systematic process of identifying, measuring, and cataloging impact

craters within a defined geological unit.

Protocol 4.1: Crater Counting

Define Geological Units: Based on geological maps and visual inspection of the image

mosaics, delineate the boundaries of the specific geological unit to be dated (e.g., heavily

cratered plains, smooth plains, wispy terrain/chasmata).

Crater Identification:

Load the map-projected images into a GIS (Geographic Information System) software

such as ArcGIS or the open-source QGIS.

Systematically scan the defined area, identifying all visible circular or near-circular

depressions that can be confidently identified as impact craters. Dione's surface features

various crater morphologies, including circular, elliptical, and irregular craters, which may

have been modified by erosional processes.[2]
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Be cautious to exclude features that may mimic craters, such as pits, troughs, or image

artifacts.

Crater Measurement:

For each identified crater, measure its diameter. The standard method is to fit a circle to

the crater rim crest and record the diameter of this circle. For elliptical or degraded craters,

an average diameter can be determined from multiple measurements.

Record the geographic coordinates (latitude and longitude) of the center of each crater.

Data Recording: Store the crater data in a spreadsheet or database, with columns for Crater

ID, Latitude, Longitude, and Diameter (in kilometers).

Area Calculation: Precisely calculate the total surface area of the defined geological unit in

square kilometers using the GIS software.

Data Analysis and Age Derivation
Once the crater data has been collected, the next step is to analyze the size-frequency

distribution to derive a surface age.

Protocol 5.1: Deriving Surface Age

Calculate Crater Density:

Bin the crater data by size. Standard binning methods (e.g., √2 progression) are often

used.

For each diameter bin, calculate the cumulative crater frequency, N(D), which is the

number of craters with a diameter greater than or equal to D, divided by the total area of

the region studied. The unit is typically craters per km².

Create CSFD Plot:

Plot the cumulative crater frequency (N(D)) against crater diameter (D) on a log-log scale.

This is the crater size-frequency distribution (CSFD) plot.
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Fit to a Production Function (PF):

The shape of the CSFD is compared to a known Production Function, which represents

the expected distribution of craters produced by a specific population of impactors. For the

outer solar system, the PF developed by Zahnle et al. (2003) is a common reference.[2]

This fitting process helps to confirm that the observed crater population is consistent with

a primary impact origin. Deviations can indicate resurfacing events or the presence of

secondary craters.[2]

Derive Absolute Model Age (AMA):

An absolute age is derived by fitting the measured crater density at a specific diameter

(e.g., N(1) or N(10), the number of craters larger than 1 km or 10 km in diameter) to a

Chronology Model (CM).

The CM relates the crater density to an absolute time scale based on models of the

impactor flux over the history of the solar system. There are different models for the

Saturnian system, which can lead to different age estimates. For instance, some models

suggest Dione's surface could be billions of years old, while others considering different

orbital dynamics propose ages as young as a few hundred million years.[2][5]

Quantitative Data Summary
The following tables summarize representative crater density and derived model age data for

different terrains on Dione, based on studies of Cassini data. Note that absolute ages are

model-dependent and can vary significantly.
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Geological
Unit

Description
N(10) (craters
> 10km / 10⁶
km²)

Absolute
Model Age
(Model I)

Absolute
Model Age
(Model II)

Heavily Cratered

Plains

Ancient,

saturated

surfaces

~3000 - 5000
~4.1 - 4.2 billion

years

~1.5 - 2.5 billion

years

Moderately

Cratered Plains

Intermediate age

surfaces
~1000 - 2000

~3.8 - 4.0 billion

years

~0.8 - 1.2 billion

years

Smooth/Resurfac

ed Plains

Younger, likely

cryovolcanic

plains

~200 - 500
~3.0 - 3.5 billion

years

~0.2 - 0.5 billion

years

Wispy Terrain

(Chasmata)

Tectonically

fractured,

younger terrain

< 100 < 1 billion years
< 100 million

years

Table 1: Representative crater densities and model ages for major terrains on Dione. Ages are

illustrative and depend heavily on the chosen chronology model. Data synthesized from

multiple sources which present varying age models.[2][5]
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Caption: Workflow for Dating Dione's Surface.
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Cause
Effect Interpretation
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Caption: Relationship Between Cratering and Surface Age.

Limitations and Considerations
Model Dependencies: The derived absolute ages are highly dependent on the chosen

production function and chronology models, which carry significant uncertainties for the outer

solar system. Different models can yield ages that differ by billions of years.[5][7]

Resurfacing and Erosion: Geological processes can remove or degrade craters, particularly

smaller ones. This can lead to an underestimation of the true surface age. A deficit of small

craters (1-4 km) on Dione suggests that the surface has experienced some form of

resurfacing.[2]

Secondary Craters: Ejecta from large impacts can create fields of smaller, secondary craters.

These must be identified and excluded from counts where possible, as they do not represent

the primary impactor flux.

Image Quality: The accuracy of crater counts is limited by the resolution and quality of the

available imagery. Small craters can only be identified in the highest-resolution data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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